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Compound of Interest

Compound Name: Trifloxystrobin

Cat. No.: B1683241

Introduction

Trifloxystrobin is a broad-spectrum fungicide from the strobilurin class, widely used in
agriculture to protect crops from various fungal diseases.[1][2] Its mechanism of action involves
the inhibition of mitochondrial respiration in fungi.[3] Due to its widespread application, robust
and reliable analytical methods are essential for quantifying its concentration in technical
formulations and for monitoring residue levels in environmental and agricultural samples to
ensure food safety and regulatory compliance. Gas chromatography (GC) offers a powerful
technique for the separation and quantification of trifloxystrobin. This application note details
protocols for trifloxystrobin analysis using GC coupled with Flame lonization Detection (FID)
for formulations and Mass Spectrometry (MS/MS) for trace residue analysis.

Principle

Gas chromatography separates volatile and thermally stable compounds based on their
differential partitioning between a stationary phase (coated on a capillary column) and a mobile
phase (an inert carrier gas). The sample is vaporized in a heated inlet and carried through the
column by the gas. Compounds are separated based on their boiling points and interaction with
the stationary phase, eluting at characteristic retention times. A detector then measures the
quantity of the eluted compound.

o GC-FID: The Flame lonization Detector is a robust and widely used detector that is sensitive
to compounds containing carbon-hydrogen bonds. It is ideal for quantifying high-
concentration samples, such as pesticide formulations.[4]
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 GC-MS/MS: Tandem Mass Spectrometry provides a high degree of selectivity and sensitivity
by using two mass analyzers in series. It is the preferred method for trace residue analysis in
complex matrices like food and environmental samples, as it minimizes matrix interference.

[516]

Experimental Protocols
Protocol 1: Quantification of Trifloxystrobin in Technical
Formulations by GC-FID

This protocol is adapted for the analysis of trifloxystrobin content in formulations using an
internal standard method for accurate quantification.[4]

1. Apparatus and Reagents

e Apparatus: Gas Chromatograph with FID, capillary column (e.g., 10% OV-101 on
Chromosorb WHP), electronic balance, volumetric flasks, pipettes, microliter syringe,
ultrasonic bath.[4]

» Reagents: Acetone (AR grade), Trifloxystrobin reference standard, Dioctyl phthalate (DOP)
as internal standard.[4]

2. Preparation of Solutions[4]

 Internal Standard (IS) Solution (DOP): Accurately weigh approximately 0.8 g of Dioctyl
phthalate into a 100 ml volumetric flask. Dissolve and make up to the mark with acetone.
Homogenize the solution.

o Standard Solution: Accurately weigh about 0.04 g of Trifloxystrobin reference standard into
a 100 ml volumetric flask. Add 10 ml of the Internal Standard solution and dilute to the mark
with acetone. If needed, use an ultrasonic bath for 10 minutes to ensure complete
dissolution.

o Sample Solution: Accurately weigh a quantity of the sample formulation expected to contain
about 0.04 g of trifloxystrobin into a 100 ml volumetric flask. Add 10 ml of the Internal
Standard solution and dilute to the mark with acetone. Sonicate for 10 minutes to ensure
complete extraction.
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3. GC-FID Analysis
e Set up the GC-FID system according to the parameters outlined in Table 1.

 Inject 2 ul of the standard solution and record the peak areas for trifloxystrobin and the
internal standard (DOP). Repeat injections until the ratio of the peak areas is consistent
(within £5%).[4]

« Inject 2 ul of the sample solution and record the peak areas for trifloxystrobin and the
internal standard.[4]

4. Calculation The percentage of trifloxystrobin in the sample is calculated using the following
formula:

% Trifloxystrobin = (A_sample / A_IS_sample) * (W_std / W_sample) * (A_IS_std / A_std) *
Purity_std

Where:

A_sample = Peak area of trifloxystrobin in the sample solution

A_IS_sample = Peak area of the internal standard in the sample solution

W_std = Weight of the trifloxystrobin standard (g)

W_sample = Weight of the sample (g)

A_IS_std = Peak area of the internal standard in the standard solution

A_std = Peak area of trifloxystrobin in the standard solution

Purity_std = Purity of the trifloxystrobin standard (%)

Protocol 2: Trace Residue Analysis of Trifloxystrobin in
Agricultural Samples by GC-MS/MS

This protocol utilizes the widely adopted QUEChERS (Quick, Easy, Cheap, Effective, Rugged,
and Safe) method for sample preparation, followed by sensitive GC-MS/MS detection.[6][7]
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. Apparatus and Reagents

Apparatus: GC-MS/MS system, homogenizer, centrifuge, vortex mixer, analytical balance,
pipettes.

Reagents: Acetonitrile (pesticide residue grade), water (HPLC grade), magnesium sulfate
(anhydrous), sodium chloride, Primary Secondary Amine (PSA) sorbent, Trifloxystrobin
reference standard.[6]

. Sample Preparation (QUEChERS Method)

Extraction: Weigh 10 g of a homogenized sample (e.g., grape, tomato, rice) into a 50 ml
centrifuge tube.[7] Add 10 ml of acetonitrile and shake vigorously for 1 minute.

Salting-Out: Add QUEChERS extraction salts (e.g., 4 g MgSOa4 and 1 g NaCl). Immediately
shake for 1 minute to prevent the formation of salt agglomerates.

Centrifugation: Centrifuge the tube at =3000 rcf for 5 minutes.

Dispersive SPE Cleanup: Transfer an aliquot of the upper acetonitrile layer to a d-SPE
cleanup tube containing PSA and anhydrous MgSOa.[6] Vortex for 30 seconds.

Final Centrifugation: Centrifuge for 5 minutes. The resulting supernatant is ready for GC-
MS/MS analysis. Transfer the final extract into an autosampler vial.

. GC-MS/MS Analysis
Set up the GC-MS/MS system using typical parameters as shown in Table 2.

Develop a Multiple Reaction Monitoring (MRM) method for trifloxystrobin. Example
transitions are provided in Table 2.

Prepare matrix-matched calibration standards by spiking blank sample extracts with known
concentrations of trifloxystrobin to compensate for matrix effects.[1][2]

Inject 1-2 pl of the final sample extract and the calibration standards. Quantify the
trifloxystrobin concentration by comparing the peak area from the sample to the calibration
curve.
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Data Presentation

Quantitative data and typical instrument conditions are summarized in the tables below.

Table 1: Example GC-FID Operating Conditions for Formulation Analysis[4]

Parameter Value

GC System Agilent 6820 or equivalent

Column 10% OV-101, Chromosorb WHP 100/120 mesh
Carrier Gas Nitrogen

Flow Rate 30.0 ml/min

Injector Temp. 250°C

Oven Temp.

250°C (Isothermal)

Detector Temp.

300°C

Detector Gases

Hydrogen: 30.0 ml/min, Air: 300.0 ml/min

| Injection Volume | 2 ul |

Table 2: Typical GC-MS/MS Operating Conditions for Residue Analysis
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Parameter Value
Thermo Scientific TRACE GC Ultra or
GC System .
equivalent
30 m x 0.25 mm ID, 0.25 pm film thickness (e.g.,
Column
DB-5ms)
Carrier Gas Helium
Flow Rate 1.2 ml/min (Constant Flow)

Injector Temp.

280°C

Oven Program

70°C (hold 2 min), ramp to 280°C at 25°C/min,
hold 5 min

MS System

Triple Quadrupole (e.g., Thermo Scientific TSQ
8000)

lonization Mode

Electron lonization (El) at 70 eV

| MRM Transitions | Quantifier: 306.1 -> 160.0, Qualifier: 131.0 -> 130.0 |

Table 3: Summary of Method Performance Data from Literature

Analytical . .
Matrix LOQ (mg/kg) Recoveries (%) Reference
Method
Tomato,
GC-NPD . 0.01-0.10 81-102 [1][2]
Grape, Wine
Tomato, Grape,
GC-ECD , 0.005 - 0.05 81 - 102 [1][2]
Wine
GC-MS/MS Rice 0.005 75.25 - 93.58 [6]
| GC-NPD | Various | 1.2 - 20 pg/kg | 68 - 117 |[8] |
Visualizations
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The following diagrams illustrate the experimental workflows for the quantification of

Sample & Standard Preparation Instrumental Analysis Data Processing
Weigh Sample & Add Internal Dissolve & Dilute Inject into Separate on Integrate Peak Calculate
Reference Standard Standard (DOP) in Acetone Bl GCFD System GC Column DEIECtWI FID™ g g Areas »|  Concentration

Workflow for Trifloxystrobin Formulation Analysis

Click to download full resolution via product page

Caption: A diagram illustrating the workflow for analyzing trifloxystrobin formulations using
GC-FID.

Extraction Dispersive SPE Cleanup Analysis

Weigh 10g Add 10m! Add QUEChERS Centrifuge Transfer Supematant
Homogeniz (5 min)

Vortex to Mix Centrifuge Transfer Final Extract Analyze by
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Workflow for Trifloxystrobin Residue Analysis
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Caption: A diagram showing the QUEChERS sample preparation and GC-MS/MS analysis
workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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